2-(4,7-dichloro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride
Overview
Description
“2-(4,7-dichloro-2-methyl-1H-indol-3-yl)ethanamine” is a chemical compound with the CAS Number: 299438-96-3 . It has a molecular weight of 243.14 and is typically stored at room temperature . It is usually in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(4,7-dichloro-2-methyl-1H-indol-3-yl)ethanamine . The InChI code for this compound is 1S/C11H12Cl2N2/c1-6-7(4-5-14)10-8(12)2-3-9(13)11(10)15-6/h2-3,15H,4-5,14H2,1H3 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 243.14 .Scientific Research Applications
Antiviral Activity
Researchers have explored the antiviral potential of this compound. For instance, a study by Kasralikar et al. investigated a series of novel indole derivatives, including this compound, for their anti-HIV-1 activity . Further investigations into its mechanism of action and efficacy against other viral infections could be valuable.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with prostanoid receptors , which play a crucial role in various physiological processes, including inflammation and pain sensation .
Mode of Action
Based on the structure and properties of similar indole derivatives, it can be hypothesized that the compound may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Similar indole derivatives have been found to influence the synthesis of prostanoids , which are involved in various physiological responses such as inflammation and pain.
Result of Action
Similar indole derivatives have been found to exhibit antiviral activity , suggesting that this compound may also have potential therapeutic effects.
Safety and Hazards
The compound has several hazard statements associated with it, including H302, H315, H317, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
properties
IUPAC Name |
2-(4,7-dichloro-2-methyl-1H-indol-3-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2N2.ClH/c1-6-7(4-5-14)10-8(12)2-3-9(13)11(10)15-6;/h2-3,15H,4-5,14H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFABLFROEVSDDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=CC(=C2N1)Cl)Cl)CCN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,7-dichloro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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